Cas no 175021-90-6 (Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]-)

• Product Name: Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]-
• CAS No: 175021-90-6
• MF: C₂₁H₁₈O₇S₂
• MW: 446.493423938751
• CID: 1360954
• PubChem ID: 593164
• Update Time: 2025-04-20

Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,4-bis[[(4-methylphenyl)sulfonyl]oxy]-
• [4-formyl-2-(4-methylphenyl)sulfonyloxyphenyl] 4-methylbenzenesulfonate
• DTXSID20343921
• 4-formyl-2-[(4-methylbenzenesulfonyl)oxy]phenyl 4-methylbenzene-1-sulfonate
• 3,4-Ditosyloxy-benzaldehyde
• SCHEMBL9155140
• 175021-90-6
• [4-formyl-2-(4-toluenesulfonyloxy)-phenyl]-4-toluenesulfonate
• 5-Formyl-2-([(4-methylphenyl)sulfonyl]oxy)phenyl 4-methylbenzenesulfonate #
• AKOS001571887

• Inchi： 1S/C21H18O7S2/c1-15-3-8-18(9-4-15)29(23,24)27-20-12-7-17(14-22)13-21(20)28-30(25,26)19-10-5-16(2)6-11-19/h3-14H,1-2H3
• InChI Key： PDMLXEUFIJDWRZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC(C=O)=CC=C1OS(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 446.04944
• Monoisotopic Mass: 446.04939526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 103.81